Cas no 75241-35-9 (Acetonitrile, [(2,4-dichlorophenyl)amino]-)

• Product Name: Acetonitrile, [(2,4-dichlorophenyl)amino]-
• CAS No: 75241-35-9
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• CID: 539859
• PubChem ID: 12832563
• Update Time: 2025-04-19

Acetonitrile, [(2,4-dichlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2,4-dichlorophenyl)amino]-
• 2-(2,4-dichloroanilino)acetonitrile
• DTXSID80511023
• SCHEMBL9412138
• (2,4-Dichloroanilino)acetonitrile
• AKOS000250861
• 2,4-dichloroanilinoacetonitrile
• WPJWITLLYXUSRV-UHFFFAOYSA-N
• 75241-35-9

• Inchi： 1S/C8H6Cl2N2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,12H,4H2
• InChI Key： WPJWITLLYXUSRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NCC#N)Cl

Computed Properties

• Exact Mass: 199.9908036g/mol
• Monoisotopic Mass: 199.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų